Mercury(2+);dibromide
Mercury(2+);dibromide
Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion.
Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2.
Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2.
Brand Name:
Vulcanchem
CAS No.:
7789-47-1
VCID:
VC0147993
InChI:
InChI=1S/2BrH.Hg/h2*1H;/q;;+2/p-2
SMILES:
Br[Hg]Br
Molecular Formula:
HgBr2
Br2Hg
Br2Hg
Molecular Weight:
360.4 g/mol
Mercury(2+);dibromide
CAS No.: 7789-47-1
Reference Standards
VCID: VC0147993
Molecular Formula: HgBr2
Br2Hg
Molecular Weight: 360.4 g/mol
CAS No. | 7789-47-1 |
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Product Name | Mercury(2+);dibromide |
Molecular Formula | HgBr2 Br2Hg |
Molecular Weight | 360.4 g/mol |
IUPAC Name | dibromomercury |
Standard InChI | InChI=1S/2BrH.Hg/h2*1H;/q;;+2/p-2 |
Standard InChIKey | NGYIMTKLQULBOO-UHFFFAOYSA-L |
SMILES | Br[Hg]Br |
Canonical SMILES | [Br-].[Br-].[Hg+2] |
Boiling Point | 322 °C |
Colorform | White crystals or crystalline powder Colorless rhombic crystals White, rhombic crystals |
Density | 6.05 |
Melting Point | 237 °C |
Physical Description | Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion. |
Description | Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion. Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2. |
Shelf Life | SENSITIVE TO LIGHT |
Solubility | Sol in about 200 parts cold, 25 parts boiling water; freely sol in hot alcohol, in methanol, hydrogen bromide, alkali bromide soln, hydrochloric acid; slightly sol in chloroform. VERY SLIGHTLY SOL IN ETHER |
Synonyms | mercuric bromide mercuric dibromide mercury dibromide |
Vapor Pressure | 100 mm Hg at 237.8 °C (liquid); 1 mm Hg at 136.5 °C (solid) |
PubChem Compound | 24612 |
Last Modified | Nov 11 2021 |
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